Cas no 2007393-04-4 ((1-Methylsulfonylpiperidin-4-yl)methylurea)

• Product Name: (1-Methylsulfonylpiperidin-4-yl)methylurea
• CAS No: 2007393-04-4
• MF: C₈H₁₇N₃O₃S
• MW: 235.30388045311
• CID: 5453285
• PubChem ID: 146082381
• Update Time: 2025-06-26

(1-Methylsulfonylpiperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• N-[[1-(Methylsulfonyl)-4-piperidinyl]methyl]urea
• Z975248846
• (1-Methylsulfonylpiperidin-4-yl)methylurea
• EN300-7539707
• 2007393-04-4
• [(1-methanesulfonylpiperidin-4-yl)methyl]urea

• Inchi： 1S/C8H17N3O3S/c1-15(13,14)11-4-2-7(3-5-11)6-10-8(9)12/h7H,2-6H2,1H3,(H3,9,10,12)
• InChI Key： RBSBLLJCVHSJMS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.09906259g/mol
• Monoisotopic Mass: 235.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.07±0.46(Predicted)

Additional information on (1-Methylsulfonylpiperidin-4-yl)methylurea

Compound CAS No. 2007393-04-4: (1-Methylsulfonylpiperidin-4-yl)methylurea

The compound with CAS No. 2007393-04-4, commonly referred to as (1-Methylsulfonylpiperidin-4-yl)methylurea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with a methylsulfonyl group at the 1-position and a methylurea moiety at the 4-position. These structural elements contribute to its diverse chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of methylsulfonyl groups in modulating the pharmacokinetic profiles of bioactive compounds. The presence of this group in (1-Methylsulfonylpiperidin-4-yl)methylurea suggests that it may exhibit enhanced solubility and stability, making it an attractive candidate for therapeutic applications. Furthermore, the piperidine ring is known for its ability to form hydrogen bonds, which can significantly influence the compound's interactions with biological targets.

The methylurea moiety in this compound adds another layer of complexity to its structure. Urea derivatives are well-documented for their ability to act as inhibitors of various enzymes, particularly those involved in signal transduction pathways. This makes (1-Methylsulfonylpiperidin-4-yl)methylurea a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

From a synthetic perspective, the construction of (1-Methylsulfonylpiperidin-4-yl)methylurea involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the piperidine ring, followed by the introduction of the methylsulfonyl group at the 1-position. This is achieved through a combination of nucleophilic substitution and oxidation reactions, ensuring high regioselectivity and yield.

Once the piperidine derivative is obtained, the attachment of the methylurea group at the 4-position requires precise control over reaction conditions to avoid unwanted side reactions. This step often involves coupling reactions or amidation techniques, depending on the specific functional groups present. The final product is then purified using chromatographic methods to ensure high purity and quality.

In terms of biological activity, (1-Methylsulfonylpiperidin-4-yl)methylurea has shown promising results in preliminary assays targeting key enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation and survival pathways. This suggests that it could serve as a lead compound for developing anti-cancer therapies with improved efficacy and reduced toxicity.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of (1-Methylsulfonylpiperidin-4-yl)methylurea for various biological targets. These computational models provide valuable insights into the molecular interactions that govern its bioactivity, guiding further optimization efforts.

Another area of interest lies in exploring the potential of (1-Methylsulfonylpiperidin-4-yl)methylurea as a drug delivery agent. Its structural features suggest that it could serve as a scaffold for attaching additional functional groups or drug payloads, enhancing its versatility in therapeutic applications.

In conclusion, (1-Methylsulfonylpiperidin-4-yl)methylurea represents a compelling example of how modern chemical synthesis and pharmacological research can converge to create innovative compounds with significant therapeutic potential. As research continues to uncover its full spectrum of biological activities and applications, this compound is poised to play a crucial role in advancing drug discovery and development efforts.